Cas no 2171595-24-5 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylhex-4-enoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylhex-4-enoic acid
• CAS No: 2171595-24-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5934087
• PubChem ID: 165566118
• Update Time: 2025-06-08

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylhex-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylhex-4-enoic acid
• EN300-1552080
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-methylhex-4-enoic acid
• 2171595-24-5

• Inchi： 1S/C26H30N2O5/c1-17(2)13-14-23(25(30)31)28-24(29)12-7-15-27-26(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,13,22-23H,7,12,14-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： MNJHWEMDTCHZIC-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NC(C(=O)O)C/C=C(\C)/C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylhex-4-enoic acid

Recent Advances in the Study of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylhex-4-enoic acid (CAS: 2171595-24-5)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylhex-4-enoic acid (CAS: 2171595-24-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a conjugated double bond, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the construction of complex peptide architectures.

One of the most notable advancements in the study of this compound is its role in the synthesis of peptidomimetics and bioactive peptides. Researchers have demonstrated that the Fmoc-protected amino acid derivative can be efficiently incorporated into peptide chains, enabling the production of peptides with enhanced stability and biological activity. The presence of the 5-methylhex-4-enoic acid moiety further contributes to the molecule's versatility, allowing for site-specific modifications and the introduction of hydrophobic interactions in peptide design.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the use of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylhex-4-enoic acid as a building block for the development of novel protease inhibitors. The study highlighted the compound's ability to mimic natural peptide substrates, thereby facilitating the design of inhibitors with high specificity and potency. The researchers employed a combination of computational modeling and experimental validation to optimize the compound's interactions with target enzymes, yielding inhibitors with nanomolar affinity.

Another significant development involves the application of this compound in the field of targeted drug delivery. Its structural features make it an ideal candidate for conjugation with therapeutic agents, enabling the creation of prodrugs that can be selectively activated in specific biological environments. Recent work has demonstrated the successful use of this approach in cancer therapy, where the compound was conjugated with chemotherapeutic agents to enhance tumor targeting and reduce off-target effects.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylhex-4-enoic acid. Researchers are actively investigating optimized synthetic routes and purification techniques to address these issues. Additionally, further studies are needed to fully elucidate the compound's pharmacokinetic and pharmacodynamic properties, as well as its potential toxicity profiles.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylhex-4-enoic acid (CAS: 2171595-24-5) represents a valuable tool in peptide chemistry and drug discovery. Its unique structural attributes and versatile applications underscore its importance in advancing research in chemical biology and pharmaceutical sciences. Continued exploration of this compound is expected to yield further breakthroughs in the design of novel therapeutics and biomaterials.